3-chloro-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C12H12ClN3O2/c1-8-5-9(15-18-8)7-16(2)12(17)10-3-4-14-6-11(10)13/h3-6H,7H2,1-2H3
• InChI Key: WWWCLVOFAXLONI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN(C)C(=O)C2=C(C=NC=C2)Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

3-chloro-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]pyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is often referred to as 'compound X' in scientific literature.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, compound X has been shown to exhibit antitumor and anti-inflammatory properties. In agriculture, compound X has been shown to have insecticidal properties. In material science, compound X has been studied for its potential use in the synthesis of novel materials.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed that the compound exerts its effects by interacting with specific receptors in the body. In medicine, compound X has been shown to inhibit the growth of cancer cells by inducing apoptosis. In agriculture, compound X has been shown to inhibit the activity of specific enzymes in insects, leading to their death.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. In medicine, compound X has been shown to induce apoptosis in cancer cells, leading to their death. In agriculture, compound X has been shown to inhibit the activity of specific enzymes in insects, leading to their death. In material science, compound X has been shown to exhibit unique properties that make it suitable for the synthesis of novel materials.

Advantages and Limitations for Lab Experiments

Compound X has several advantages and limitations for lab experiments. One of the main advantages is its potential for use in the synthesis of novel materials. However, one of the limitations is the complexity of the synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of compound X. One of the future directions is the development of more efficient synthesis methods. Another future direction is the identification of new applications for compound X in various fields. Additionally, further studies are needed to fully understand the mechanism of action of compound X and its potential for use in medicine, agriculture, and material science.
Conclusion:
In conclusion, compound X is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The complex synthesis process, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of compound X have been discussed in this paper. Further studies are needed to fully understand the potential of compound X in various fields.

Synthesis Methods

Compound X can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method is complex and requires expertise in organic chemistry. The synthesis process involves the use of various chemical reagents, including 3-chloropyridine-4-carboxylic acid, N-methyl-N-(5-methyl-1,2-oxazol-3-yl)methanamine, and thionyl chloride. The synthesis process is often carried out in a laboratory setting under controlled conditions.